Cas no 1543085-56-8 (2-(Bromomethyl)-1,1-dimethylcyclopentane)

2-(Bromomethyl)-1,1-dimethylcyclopentane is a brominated cyclopentane derivative with a reactive bromomethyl group, making it a valuable intermediate in organic synthesis. Its sterically hindered structure, due to the 1,1-dimethyl substitution, influences reactivity and selectivity in alkylation and substitution reactions. The compound is particularly useful in the preparation of cyclopentane-based frameworks, including pharmaceuticals and agrochemicals. The bromomethyl group allows for further functionalization, enabling the introduction of nucleophiles or participation in cross-coupling reactions. Its stability under standard storage conditions ensures consistent performance in synthetic applications. This compound is suitable for use in research and industrial settings where precise control over molecular architecture is required.
2-(Bromomethyl)-1,1-dimethylcyclopentane structure
1543085-56-8 structure
Product Name:2-(Bromomethyl)-1,1-dimethylcyclopentane
CAS No:1543085-56-8
MF:C8H15Br
MW:191.108701944351
CID:5691627
PubChem ID:79866606
Update Time:2025-10-29

2-(Bromomethyl)-1,1-dimethylcyclopentane Chemical and Physical Properties

Names and Identifiers

    • CS-0279227
    • 2-(BROMOMETHYL)-1,1-DIMETHYLCYCLOPENTANE
    • 1543085-56-8
    • AKOS018425468
    • EN300-1243987
    • Cyclopentane, 2-(bromomethyl)-1,1-dimethyl-
    • 2-(Bromomethyl)-1,1-dimethylcyclopentane
    • Inchi: 1S/C8H15Br/c1-8(2)5-3-4-7(8)6-9/h7H,3-6H2,1-2H3
    • InChI Key: KCPYDIHBGDTVPG-UHFFFAOYSA-N
    • SMILES: BrCC1CCCC1(C)C

Computed Properties

  • Exact Mass: 190.03571g/mol
  • Monoisotopic Mass: 190.03571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.184±0.06 g/cm3(Predicted)
  • Boiling Point: 164.9±8.0 °C(Predicted)

2-(Bromomethyl)-1,1-dimethylcyclopentane Pricemore >>

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